N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H16N2O3S/c25-20(14-28-17-6-2-1-3-7-17)23-16-12-10-15(11-13-16)21-24-19-9-5-4-8-18(19)22(26)27-21/h1-13H,14H2,(H,23,25)
• InChI Key: NQNWMKFSEWSYBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)O3
• Molecular Formula: C22H16N2O3S
• Molecular Weight: 388.4 g/mol

Description

N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide, also known as BPTAA, is a chemical compound that has been widely studied in recent years due to its potential applications in scientific research. BPTAA is a member of the benzoxazine family of compounds, which have been shown to possess a wide range of biological and pharmacological activities.

Mechanism of Action

The mechanism of action of N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide is not fully understood, but it is thought to involve the inhibition of signaling pathways that are involved in cell growth and proliferation. N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has been shown to inhibit the activity of protein kinases, which are enzymes that play a key role in the regulation of cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has been shown to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has also been shown to possess antioxidant properties, which may help to protect cells from oxidative damage. In addition, N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has been shown to possess anti-cancer properties, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide is its wide range of biological activities, which make it a potential candidate for the treatment of a variety of diseases. Another advantage is its relatively low toxicity, which makes it a potentially safer alternative to other drugs that are currently used in the treatment of these diseases. However, one limitation of N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide is its poor solubility in water, which may make it difficult to administer in certain contexts.

Future Directions

There are many potential future directions for research on N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide. One area of research could focus on the development of more efficient synthesis methods for N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide. Another area of research could focus on the identification of the specific signaling pathways that are targeted by N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide, which could help to elucidate its mechanism of action. Additionally, research could focus on the development of more effective formulations of N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide that overcome its poor solubility in water. Finally, research could focus on the preclinical and clinical evaluation of N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide as a potential therapeutic agent for the treatment of cancer, neurodegenerative diseases, and other conditions.

Scientific Research Applications

N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been studied extensively in the context of cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells. N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]-2-(phenylthio)acetamide has also been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.